1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine

• Molecular Formula: C42H46N2O4
• Molecular Weight: 642.8 g/mol
• IUPAC Name: 1,4-bis[4-(2-benzhydryloxyethoxy)but-2-ynyl]piperazine
• InChI: InChI=1S/C42H46N2O4/c1-5-17-37(18-6-1)41(38-19-7-2-8-20-38)47-35-33-45-31-15-13-25-43-27-29-44(30-28-43)26-14-16-32-46-34-36-48-42(39-21-9-3-10-22-39)40-23-11-4-12-24-40/h1-12,17-24,41-42H,25-36H2
• InChI Key: NDHASKCDRRNZOV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC#CCOCCOC(C2=CC=CC=C2)C3=CC=CC=C3)CC#CCOCCOC(C4=CC=CC=C4)C5=CC=CC=C5

Description

1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine, also known as BPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPP belongs to the family of piperazines and is a potent inhibitor of the enzyme phosphodiesterase 4 (PDE4).

Mechanism of Action

1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine works by inhibiting the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of intracellular levels of cyclic AMP (cAMP). By inhibiting PDE4, 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine increases the levels of cAMP, which in turn reduces the activity of immune cells and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine has a range of biochemical and physiological effects, including reducing inflammation, modulating immune responses, and improving cognitive function. 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine has also been shown to have a neuroprotective effect, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine in lab experiments is its specificity for PDE4, which allows for more targeted inhibition of this enzyme compared to other PDE inhibitors. However, one limitation of using 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine, including:
1. Further exploration of its potential therapeutic applications, particularly in the treatment of immune-related and neurodegenerative disorders.
2. Development of more effective methods for administering 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine, such as through the use of nanoparticles or other drug delivery systems.
3. Investigation of the potential synergistic effects of combining 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine with other drugs or therapies.
4. Exploration of the potential role of 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine in modulating the gut-brain axis and its impact on cognitive function and mental health.
In conclusion, 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its specificity for PDE4 and its ability to modulate immune responses and reduce inflammation make it a promising candidate for the treatment of a range of disorders. Further research is needed to fully explore its potential applications and to develop more effective methods for administering it in experimental settings.

Synthesis Methods

The synthesis of 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine involves a series of chemical reactions that require specialized equipment and expertise. The process begins with the reaction of 1,4-bis(2-chloroethyl)piperazine with 4-hydroxyphenylacetylene in the presence of a base, such as potassium carbonate. This reaction produces 1,4-bis(4-(2-chloroethoxy)phenyl)but-2-ene, which is then reacted with 2-(2-benzyloxyethoxy)ethanol and sodium hydride to produce 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine.

Scientific Research Applications

1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory and immune-related disorders. Research has shown that 1,4-Bis{4-[2-(benzhydryloxy)ethoxy]-2-butynyl}piperazine can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and can also reduce the activity of immune cells, such as T cells and macrophages.